Cas no 1156542-38-9 (4-(2,2,2-trifluoroethoxy)pyridine-2-carbonitrile)

• Product Name: 4-(2,2,2-trifluoroethoxy)pyridine-2-carbonitrile
• CAS No: 1156542-38-9
• MF: C₈H₅F₃N₂O
• MW: 202.133311986923
• MDL: MFCD17252690
• CID: 5242294
• Update Time: 2025-06-08

4-(2,2,2-trifluoroethoxy)pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarbonitrile, 4-(2,2,2-trifluoroethoxy)-
• 4-(2,2,2-trifluoroethoxy)pyridine-2-carbonitrile

• MDL： MFCD17252690
• Inchi： 1S/C8H5F3N2O/c9-8(10,11)5-14-7-1-2-13-6(3-7)4-12/h1-3H,5H2
• InChI Key： NGMNLEQBOKUXLW-UHFFFAOYSA-N
• SMILES： C1(C#N)=NC=CC(OCC(F)(F)F)=C1

Additional information on 4-(2,2,2-trifluoroethoxy)pyridine-2-carbonitrile

Introduction to 4-(2,2,2-trifluoroethoxy)pyridine-2-carbonitrile (CAS No. 1156542-38-9)

4-(2,2,2-trifluoroethoxy)pyridine-2-carbonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1156542-38-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and utility in the synthesis of various therapeutic agents.

The structural features of 4-(2,2,2-trifluoroethoxy)pyridine-2-carbonitrile make it a particularly intriguing molecule for medicinal chemists. The presence of a trifluoroethoxy group and a nitrile functionality at the 2-position of the pyridine ring imparts unique electronic and steric properties that can influence its interactions with biological targets. These properties have been exploited in the development of novel compounds with potential applications in drug discovery.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. The incorporation of fluorine atoms into organic molecules often leads to increased binding affinity and selectivity, making fluorinated derivatives valuable candidates for pharmaceutical development. The trifluoroethoxy group in 4-(2,2,2-trifluoroethoxy)pyridine-2-carbonitrile is a prime example of how fluorine can be strategically positioned within a molecule to modulate its biological activity.

The nitrile group at the 2-position of the pyridine ring in 4-(2,2,2-trifluoroethoxy)pyridine-2-carbonitrile also contributes to its chemical reactivity and potential utility in synthetic chemistry. Nitrile groups are versatile functional moieties that can be converted into other pharmacologically relevant groups such as carboxylic acids, amides, and tetrazoles through various chemical transformations. This flexibility makes 4-(2,2,2-trifluoroethoxy)pyridine-2-carbonitrile a valuable intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the importance of pyridine derivatives in the development of drugs targeting various diseases. Pyridine-based compounds have been shown to exhibit inhibitory activity against enzymes such as kinases and phosphodiesterases, which are involved in critical signaling pathways implicated in cancer, inflammation, and neurodegenerative disorders. The unique structural features of 4-(2,2,2-trifluoroethoxy)pyridine-carbonitrile position it as a promising candidate for further exploration in this context.

The synthesis of 4-(trifluoroethoxy)pyridine-carbonitrile involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The introduction of the trifluoroethoxy group typically involves nucleophilic substitution reactions on a halogenated pyridine precursor, while the nitrile group is often introduced via cyanation reactions. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have also been employed to enhance the efficiency and selectivity of these transformations.

The pharmacological evaluation of 4-(trifluoroethoxy)pyridine-carbonitrile has revealed several interesting properties. In vitro studies have demonstrated its potential as an inhibitor of certain enzymes and receptors relevant to human health. For instance, preliminary data suggest that this compound may interact with targets involved in pain perception and neurotransmitter regulation. These findings underscore its potential as a lead compound for further medicinal chemistry optimization.

The use of computational methods has also played a crucial role in understanding the behavior of 4-(trifluoroethoxy)pyridine-carbonitrile. Molecular modeling techniques such as docking studies and quantum mechanical calculations have provided insights into its binding mode with biological targets. These computational approaches have helped researchers predict possible analogs with enhanced potency and selectivity.

In conclusion, 4-(trifluoroethoxy)pyridine-carbonitrile (CAS No. 1156542-38-9) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable intermediate for synthesizing novel therapeutic agents. Ongoing studies continue to explore its pharmacological properties and applications in drug discovery efforts aimed at addressing various human diseases.